Cas no 1354500-83-6 (5-chloro-N-[3-(furan-2-yl)-3-hydroxypropyl]-2-methoxybenzamide)

• Product Name: 5-chloro-N-[3-(furan-2-yl)-3-hydroxypropyl]-2-methoxybenzamide
• CAS No: 1354500-83-6
• MF: C₁₅H₁₆ClNO₄
• MW: 309.744843482971
• CID: 5869572
• PubChem ID: 71689765
• Update Time: 2025-06-07

5-chloro-N-[3-(furan-2-yl)-3-hydroxypropyl]-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[3-(furan-2-yl)-3-hydroxypropyl]-2-methoxybenzamide
• AKOS024536613
• F6190-1129
• 5-chloro-N-(3-(furan-2-yl)-3-hydroxypropyl)-2-methoxybenzamide
• 1354500-83-6
• VU0535286-1

• Inchi： 1S/C15H16ClNO4/c1-20-13-5-4-10(16)9-11(13)15(19)17-7-6-12(18)14-3-2-8-21-14/h2-5,8-9,12,18H,6-7H2,1H3,(H,17,19)
• InChI Key： RMSRDRUXGHRLEI-UHFFFAOYSA-N
• SMILES： C(NCCC(C1=CC=CO1)O)(=O)C1=CC(Cl)=CC=C1OC

Computed Properties

• Exact Mass: 309.0767857g/mol
• Monoisotopic Mass: 309.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.7Ų

Additional information on 5-chloro-N-[3-(furan-2-yl)-3-hydroxypropyl]-2-methoxybenzamide

Professional Introduction to 5-chloro-N-[3-(furan-2-yl)-3-hydroxypropyl]-2-methoxybenzamide (CAS No. 1354500-83-6)

5-chloro-N-[3-(furan-2-yl)-3-hydroxypropyl]-2-methoxybenzamide, with the chemical identifier CAS No. 1354500-83-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including a chloro substituent, a furan-2-yl moiety, and a hydroxypropyl side chain, contributes to its unique chemical properties and reactivity. These features make it a valuable candidate for further exploration in medicinal chemistry.

The compound's structure is built upon a benzamide backbone, which is a well-known pharmacophore in many therapeutic agents. The benzamide group is particularly important in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. In the case of 5-chloro-N-[3-(furan-2-yl)-3-hydroxypropyl]-2-methoxybenzamide, the 5-chloro substituent on the benzene ring enhances its electronic properties, making it more susceptible to nucleophilic attack and thus more versatile in chemical modifications.

The furan-2-yl group attached to the benzamide structure introduces an oxygen-rich heterocyclic ring, which is known to enhance solubility and bioavailability in many drug candidates. This feature is particularly advantageous in pharmaceutical applications where oral administration is desired. Additionally, the hydroxypropyl side chain adds another layer of complexity to the molecule, providing a site for further functionalization and interaction with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 5-chloro-N-[3-(furan-2-yl)-3-hydroxypropyl]-2-methoxybenzamide has shown promise in preliminary studies as a potential lead compound for the development of new therapeutic agents. Its unique structural features suggest that it may be capable of interacting with multiple targets, making it a versatile tool for drug discovery.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The benzamide moiety is known to interact with glutamate receptors, which are critical for neurotransmission. By modulating these receptors, 5-chloro-N-[3-(furan-2-yl)-3-hydroxypropyl]-2-methoxybenzamide could potentially have therapeutic effects on conditions such as epilepsy and Alzheimer's disease. Furthermore, the presence of the furan-2-yl group may enhance its ability to cross the blood-brain barrier, improving its efficacy in treating central nervous system disorders.

The compound's potential also extends to anti-inflammatory applications. Inflammatory processes are mediated by a complex interplay of enzymes and signaling molecules. The structure of 5-chloro-N-[3-(furan-2-yl)-3-hydroxypropyl]-2-methoxybenzamide suggests that it may be able to inhibit key inflammatory pathways by interacting with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are responsible for producing pro-inflammatory mediators such as prostaglandins and leukotrienes. By inhibiting their activity, this compound could offer a new approach to managing inflammation-related diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its potential therapeutic applications, 5-chloro-N-[3-(furan-2-yl)-3-hydroxypropyl]-2-methoxybenzamide has also shown promise in preclinical studies as an antioxidant agent. Oxidative stress is believed to play a role in the pathogenesis of many diseases, including cancer and cardiovascular disorders. The compound's ability to scavenge free radicals and reduce oxidative stress could make it an effective therapeutic agent for these conditions.

The synthesis of 5-chloro-N-[3-(furan-2-yl)-3-hydroxypropyl]-2-methoxybenzamide presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high yield and purity. The synthesis typically involves multi-step reactions that require careful optimization to ensure high efficiency and minimal byproduct formation. Despite these challenges, the potential benefits of this compound make it a worthwhile target for further research.

In conclusion, 5-chloro-N-[3-(furan-2-yl)-3-hydroxypropyl]-2-methoxybenzamide (CAS No. 1354500-83-6) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it a versatile tool for drug discovery, with potential applications in treating neurological disorders, anti-inflammatory conditions, and oxidative stress-related diseases. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in the development of novel treatments for human diseases.